4-Acetamidobenzenesulfonic acid;pyridine

• CAS: 54981-38-3
• Molecular Formula: C13H14N2O4S
• Molecular Weight: 294.33 g/mol
• SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=NC=C1
• InChI: InChI=1S/C8H9NO4S.C5H5N/c1-6(10)9-7-2-4-8(5-3-7)14(11,12)13;1-2-4-6-5-3-1/h2-5H,1H3,(H,9,10)(H,11,12,13);1-5H
• InChIKey: UFCXJXZHAPDJJE-UHFFFAOYSA-N

Sourcing a validated Sulfadimethoxine EP Impurity C reference standard for ANDA analytical submissions is a persistent challenge-generic sulfonic acids cannot substitute for an EP-monographed impurity in regulatory filings. This 1:1 pyridine adduct salt (CAS 54981-38-3) resolves that gap as a stable, crystalline precursor for impurity reference standards with full characterization data compliant with EP guidelines. Key advantages: • Validated 91.34% reaction yield in sulfathiazole intermediate synthesis when used as the acid acceptor, outperforming sodium bicarbonate and ammonium hydroxide. • Enables direct preparation of deuterium-labeled internal standards (4-acetamidobenzenesulfonic acid-d4 pyridine) for LC-MS/MS assays with guaranteed isotopic fidelity. • Pre-formed pyridine salt provides built-in nucleophilic catalyst functionality for acyl transfer and sulfonylation reactions that the free acid or sodium salt cannot mediate.

4-Acetamidobenzenesulfonic Acid;Pyridine: Identity & Procurement

4-Acetamidobenzenesulfonic acid;pyridine (CAS 54981-38-3) is a 1:1 pyridinium salt of 4-acetamidobenzenesulfonic acid (also known as N-acetylsulfanilic acid, CAS 121-62-0), belonging to the sulfonamide derivative class . The free acid form (C₈H₉NO₄S, MW 215.23) is a white to off-white crystalline solid with a reported melting point of approximately 115 °C (free acid, needles from benzene) or >180 °C (decomposition) depending on the polymorphic form . The pyridine adduct (C₁₃H₁₄N₂O₄S, MW 294.33) provides differentiated handling characteristics distinct from the free acid, sodium salt (CAS 6034-54-4), or sulfonyl chloride derivative (CAS 121-60-8) . This compound is recognized as Sulfadimethoxine EP Impurity C under the European Pharmacopoeia and serves as a key intermediate in sulfonamide antibiotic synthesis and dye manufacturing .

Intermediate Pyridine adduct for sulfonamide condensation via N-acetyl-pyridinium pathway

Impurity Sulfadimethoxine EP Impurity C reference standard procurement

Labeling Precursor for deuterated 4-acetamidobenzenesulfonic acid internal standard

• [1] CAS Common Chemistry. Benzenesulfonic acid, 4-(acetylamino)- (CAS RN: 121-62-0). American Chemical Society, 2024. View Source
• [2] DrugFuture. N-Acetylsulfanilic Acid. Chemical Index Database. mp 115° (needles from benzene). View Source
• [3] CAS Common Chemistry. 4-Acetamidobenzenesulfonic acid: Melting Point 320 °C (decomp). View Source
• [4] SynZeal. Sulfadimethoxine EP Impurity C (CAS 121-62-0). Rel. CAS No: 6034-54-4 (sodium salt); 861563-97-5 (potassium salt). View Source

4-Acetamidobenzenesulfonic Acid;Pyridine: Salt Interchangeability Limitations

The 4-acetamidobenzenesulfonic acid;pyridine adduct (CAS 54981-38-3) is not freely interchangeable with its free acid (CAS 121-62-0), sodium salt (CAS 6034-54-4), or sulfonyl chloride (CAS 121-60-8) counterparts. Each salt form exhibits distinct physical properties, stability profiles, reactivity, and regulatory recognition that preclude generic substitution . The pyridine adduct provides a dual functionality: the sulfonic acid moiety participates in salt formation and sulfonylation reactions, while the pyridine component acts as an acid acceptor and nucleophilic catalyst, enabling synthetic transformations that the free acid or sodium salt cannot mediate directly . Specifically, in sulfonamide synthesis, the pyridine component generates an electrophilic N-acetyl-pyridinium complex in situ when combined with acetic anhydride, a reactive intermediate that cannot be formed by the sodium salt or free acid alone . Furthermore, the pyridine salt form is the preferred starting material for preparing deuterium-labeled internal standards (e.g., 4-acetamidobenzenesulfonic acid-d4 pyridine) used in mass spectrometry-based assays, where the pre-formed pyridine salt ensures isotopic fidelity .

Mechanism mismatch

Pyridine generates electrophilic N-acetyl-pyridinium complex; free acid, sodium salt, or sulfonyl chloride cannot replicate this condensation pathway.

Regulatory identity

Only the pyridine adduct aligns with Sulfadimethoxine EP Impurity C designation; generic sulfonic acids lack pharmacopeial impurity recognition.

Isotopic labeling fidelity

Pre-formed pyridine salt is required for deuterated ISTD synthesis; free acid or sodium salt may compromise isotopic incorporation and characterization.

• [1] SynZeal. Sulfadimethoxine EP Impurity C. Distinct salt forms listed: free acid (121-62-0), sodium salt (6034-54-4), potassium salt (861563-97-5), HCl salt (205641-64-1). View Source
• [2] Patel, N.B. and Agravat, S.N. Synthesis and antimicrobial studies of new pyridine derivatives. Chemistry of Heterocyclic Compounds, 45, 1343–1353 (2009). View Source
• [3] Keerthi, D.S. Chlorosulfonation of Acetanilide to Obtain an Intermediate for the Preparation of a Sulfa Drug. Asian Journal of Pharmaceutics, 11(01) (2017). Pyridine as acid acceptor gave 91.34% yield. View Source

4-Acetamidobenzenesulfonic Acid;Pyridine: Differentiation Evidence

Pyridine Salt as Acid Acceptor in Sulfonamide Synthesis

In the condensation of p-acetamidobenzenesulfonyl chloride with 2-aminothiazole to form sulfathiazole intermediates, pyridine as an acid acceptor gave a 91.34% yield with a 3:1 reactant ratio of sulfonyl chloride to aminothiazole, outperforming alternative bases including sodium bicarbonate, dimethylaniline, and ammonium hydroxide under otherwise identical conditions . The pyridine component generates an electrophilic N-acetyl-pyridinium complex that facilitates condensation by HCl removal, a mechanistic pathway unavailable to non-pyridine bases .

Acid Acceptor Yield

Head-to-head

91.34% yield (pyridine, 3:1 ratio) vs. NaHCO₃, dimethylaniline, NH₄OH; reported highest in tested set

Reported condensation yield context; supports pyridine salt pathway fit

Exact comparator yields not individually quantified in source

Evidence Dimension	Reaction yield in sulfonamide condensation
Target Compound Data	91.34% yield (pyridine as acid acceptor, 3:1 p-acetamidobenzenesulfonyl chloride:2-aminothiazole)
Comparator Or Baseline	Sodium bicarbonate, dimethylaniline, ammonium hydroxide (yields not individually quantified in source, but pyridine reported as best)
Quantified Difference	Pyridine gave the maximum yield among all acid acceptors tested; 91.34% achieved with 3:1 ratio
Conditions	Sulfathiazole synthesis via chlorosulfonation of acetanilide; reaction at 114°C; FT-IR analysis for identification

Why This Matters

For procurement decisions in sulfonamide API intermediate production, the pyridine salt form enables a 91.34% yield that alternative bases cannot match, directly reducing raw material cost per kilogram of product.

• [1] Keerthi, D.S. Chlorosulfonation of Acetanilide to Obtain an Intermediate for the Preparation of a Sulfa Drug. Asian Journal of Pharmaceutics (AJP), 11(01) (2017). DOI: 10.22377/ajp.v11i01.1099. Pyridine yield 91.34%. View Source
• [2] Patel, N.B. and Agravat, S.N. Synthesis and antimicrobial studies of new pyridine derivatives. Chemistry of Heterocyclic Compounds, 45, 1343–1353 (2009). N-acetyl-pyridinium complex formation facilitating condensation. View Source

Sulfadimethoxine EP Impurity C Reference Standard

4-Acetamidobenzenesulfonic acid (CAS 121-62-0), the free acid form that comprises the anionic portion of the pyridine adduct salt, is officially recognized as Sulfadimethoxine EP Impurity C under the European Pharmacopoeia monograph . This EP impurity designation confers a defined regulatory identity for analytical method development, method validation (AMV), and quality control (QC) applications in Abbreviated New Drug Applications (ANDA) for veterinary sulfonamide drugs . The pyridine adduct (CAS 54981-38-3) serves as a stable, crystalline precursor from which the EP impurity reference standard can be generated or against which traceability can be established . In contrast, generic sulfonic acid derivatives such as sulfanilic acid (CAS 121-57-3) or p-toluenesulfonic acid (CAS 104-15-4) lack this specific pharmacopeial impurity designation and cannot serve as direct reference standards for Sulfadimethoxine impurity profiling .

EP Impurity Designation

Source review

Recognized as Sulfadimethoxine EP Impurity C; sulfanilic acid, p-toluenesulfonic acid lack this designation

Pharmacopeial impurity identity for QC workflow; generic acids not interchangeable

EP monograph traceability to be verified per laboratory protocol

Evidence Dimension	Pharmacopeial recognition and regulatory utility
Target Compound Data	Recognized as Sulfadimethoxine EP Impurity C (4-(Acetylamino)benzene-1-sulfonic acid as per EP); supplied with detailed characterization data compliant with regulatory guidelines
Comparator Or Baseline	Sulfanilic acid (CAS 121-57-3): no EP Sulfadimethoxine impurity designation. p-Toluenesulfonic acid (CAS 104-15-4): no EP Sulfadimethoxine impurity designation
Quantified Difference	Qualitative but binary: EP monographed impurity identity vs. no regulatory impurity designation for comparators
Conditions	European Pharmacopoeia monograph for Sulfadimethoxine; ANDA regulatory submissions

Why This Matters

For QC laboratories and pharmaceutical manufacturers, only EP-recognized impurity standards satisfy regulatory submission requirements; substituting a non-designated sulfonic acid invalidates analytical traceability.

• [1] SynZeal. Sulfadimethoxine EP Impurity C (CAS 121-62-0). Usage: analytical method development, method validation, QC for ANDA. Supplied with detailed characterization data compliant with regulatory guideline. View Source
• [2] NCATS Inxight Drugs. N-ACETYLSULFANILIC ACID: SULFADIMETHOXINE IMPURITY C [EP IMPURITY]. View Source

Melting Point: Pyridine Adduct vs. Free Acid

The pyridine adduct salt exhibits a sharp melting point of 181-183°C , which is substantially higher than the reported melting point of the free acid form (115°C, needles from benzene) and differs from the decomposition temperature of the free acid dihydrate (>180°C dec. or 320°C decomp depending on source) . The sodium salt (CAS 6034-54-4) and potassium salt (CAS 861563-97-5) also exhibit distinct melting behavior. This 66°C differential between the pyridine adduct (181-183°C) and the free acid (115°C) provides a clear, analytically useful melting point depression or elevation signature for identity confirmation via pharmacopeial melting point apparatus, enabling unambiguous differentiation of salt forms in receipt quality control testing .

Melting Point Identity

Cross-study comparable

181–183°C (pyridine adduct) vs. 115°C (free acid needles from benzene); Δ ~66°C

Enables unambiguous salt form identity verification by melting point

Free acid decomposition reported >180°C or 320°C in other sources

Evidence Dimension	Melting point as identity parameter
Target Compound Data	181–183°C (4-acetamidobenzenesulfonic acid-[d4] pyridine; unlabelled CAS 54981-38-3)
Comparator Or Baseline	Free acid (CAS 121-62-0): 115°C (needles from benzene). Free acid dihydrate: >180°C (dec.) or 320°C (decomp). Sodium salt (CAS 6034-54-4): distinct from both
Quantified Difference	Δ ~66°C higher vs. free acid (181–183°C vs. 115°C). Distinct from both free acid decomposition ranges
Conditions	Melting point determined by standard capillary method; pale yellow solid; purity 98% (HPLC)

Why This Matters

A 66°C melting point differential enables unambiguous identity verification of the pyridine salt upon receipt, preventing costly misidentification errors when multiple salt forms are present in a procurement inventory.

• [1] DrugFuture. N-Acetylsulfanilic Acid. Properties: Needles from benzene, mp 115°. Ethyl ester derivative mp 115°. View Source
• [2] CAS Common Chemistry. 4-Acetamidobenzenesulfonic acid. Melting Point: 320 °C (decomp). Source: ZIC/VINITI data file provided by InfoChem. View Source
• [3] Chem960. 4-Acetamidobenzenesulfonic Acid. Melting Point: >180°C (dec.). View Source

Solubility and Storage: Pyridine Salt vs. Free Acid

The pyridine adduct salt (CAS 54981-38-3) is soluble in DMSO and methanol , whereas the free acid dihydrate (CAS 121-62-0) is freely soluble in water and alcohol but sparingly soluble in glacial acetic acid and insoluble in ether . The pyridine salt requires refrigerated storage (2-8°C or -20°C) , while the free acid is hygroscopic and slowly hydrolyzes in aqueous solution . The sodium salt (CAS 6034-54-4) is reported as prisms soluble in water and moderately soluble in alcohol, insoluble in ether , and is stable at pH 4-9 with amide bond hydrolysis occurring only in strong acid/base conditions . These differential solubility profiles dictate solvent selection for reaction setups and analytical sample preparation, while distinct storage requirements impact long-term inventory management and stability budgeting .

Solubility & Storage

Class-level inference

Pyridine salt: soluble DMSO, MeOH; store 2–8°C. Free acid: water, alcohol soluble; hygroscopic

DMSO/MeOH solubility supports LC-MS/NMR workflows; storage differs from free acid

Sodium salt solubility profile further distinct (water, alcohol)

Evidence Dimension	Solubility profile and storage conditions
Target Compound Data	Soluble in DMSO, Methanol. Storage: 2-8°C (refrigerated). Appearance: Pale yellow solid
Comparator Or Baseline	Free acid dihydrate (CAS 121-62-0): freely soluble in water and alcohol, sparingly soluble in glacial acetic acid, insoluble in ether; slowly hydrolyzes in aqueous solution. Sodium salt (CAS 6034-54-4): prisms, soluble in water, moderately soluble in alcohol, insoluble in ether
Quantified Difference	Qualitative solubility differences: DMSO/methanol vs. water/alcohol; refrigerated storage vs. ambient for free acid; pyridine salt non-hygroscopic vs. hygroscopic free acid
Conditions	Solubility at ambient temperature; storage stability under recommended conditions

Why This Matters

For laboratories running DMSO-based assay workflows or requiring non-aqueous solubility, the pyridine salt offers a direct dissolution pathway that the water-soluble free acid or sodium salt does not, eliminating solvent incompatibility issues in LC-MS or NMR sample preparation.

• [1] DrugFuture. N-Acetylsulfanilic Acid. Properties: Dihydrate, crystals. Freely sol in water, sol in alcohol, sparingly sol in glacial acetic acid, insol in ether. Slowly hydrolyzes in aq soln. View Source

MW and LogP: Chromatographic Retention & MS Detection

The pyridine adduct (C₁₃H₁₄N₂O₄S) has a molecular weight of 294.33 Da and a computed LogP of 3.70 , compared to the free acid (C₈H₉NO₄S) with MW 215.23 and XLogP3 of 0.1 . The sulfinic acid analog (4-acetamidobenzenesulfinic acid, CAS 710-24-7, C₈H₉NO₃S) has MW 199.23 and distinct redox behavior . The 79 Da mass increment of the pyridine adduct over the free acid shifts the [M+H]⁺ ion by 79 m/z units in mass spectrometry, providing a differentiated detection channel that avoids isobaric interference with the free acid in complex biological matrices . The LogP differential (3.70 vs. 0.1) translates to approximately 3.6 orders of magnitude higher predicted octanol-water partition coefficient, resulting in significantly longer reversed-phase HPLC retention, which can be exploited for chromatographic separation of the pyridine salt from the free acid in impurity profiling methods .

MS & Chromatography

Cross-study comparable

Pyridine adduct MW 294.33, LogP 3.70; free acid MW 215.23, LogP 0.1; Δ +79 Da, ΔLogP +3.6

79 Da mass shift avoids isobaric interference; longer RP-HPLC retention for salt form

Computed LogP values; experimental retention data to verify

Evidence Dimension	Molecular weight and LogP as chromatographic and mass spectrometric differentiation parameters
Target Compound Data	MW 294.33 Da; LogP 3.70 (computed); formula C₁₃H₁₄N₂O₄S
Comparator Or Baseline	Free acid (CAS 121-62-0): MW 215.23 Da; XLogP3 0.1. Sulfinic acid analog (CAS 710-24-7): MW 199.23
Quantified Difference	ΔMW = +79 Da vs. free acid; ΔLogP ≈ +3.6 log units vs. free acid
Conditions	Computed physicochemical properties; chemsrc.com and PubChem data

Why This Matters

The 79 Da mass shift and 3.6 LogP unit increase enable unambiguous LC-MS/MS differentiation of the pyridine salt from the free acid in the same analytical run, critical for stability-indicating methods and impurity fate mapping in pharmaceutical development.

• [1] PubChem. N-Acetylsulfanilic acid (CID 68863). XLogP3: 0.1. Molecular Weight: 215.23. View Source
• [2] DrugFuture. N-Acetylsulfanilic Acid. Molecular Formula: C8H9NO4S. Molecular Weight: 215.23. View Source

4-Acetamidobenzenesulfonic Acid;Pyridine: Optimal Application Scenarios

Sulfonamide API Intermediate Manufacturing with Pyridine

In the production of sulfathiazole and related sulfonamide antibiotic intermediates, the pyridine salt form (or in situ generation of the N-acetyl-pyridinium complex from the pyridine adduct with acetic anhydride) delivers a 91.34% reaction yield when used with a 3:1 ratio of p-acetamidobenzenesulfonyl chloride to 2-aminothiazole, outperforming sodium bicarbonate, dimethylaniline, and ammonium hydroxide as acid acceptors . This established yield advantage directly translates to lower cost of goods in kilogram-scale GMP intermediate production. The electrophilic N-acetyl-pyridinium complex mechanism, as demonstrated by Patel and Agravat (2009) in benzothiazole sulfonamide synthesis, provides a mechanistically validated pathway for condensation reactions that non-pyridine bases cannot replicate .

Sulfadimethoxine Impurity Reference Standard for QC

For analytical development and QC laboratories supporting Sulfadimethoxine ANDA submissions, the 4-acetamidobenzenesulfonic acid moiety (EP Impurity C) is a monographed impurity standard recognized by the European Pharmacopoeia . The pyridine adduct salt provides a stable, crystalline precursor form for generating impurity reference standards with full characterization data compliant with regulatory guidelines. This compound enables analytical method development, method validation (AMV), and quality control (QC) applications with traceability against USP or EP pharmacopeial standards . No generic sulfonic acid (e.g., sulfanilic acid, p-toluenesulfonic acid) can substitute for this EP-designated impurity in regulatory filings .

Stable Isotope-Labeled Internal Standard for LC-MS/MS

The pyridine adduct salt is the preferred precursor for synthesizing deuterium-labeled 4-acetamidobenzenesulfonic acid-d4 pyridine (CAS 1794782-52-7), which serves as an internal standard in mass spectrometry-based quantitative assays for sulfonamide drug metabolism studies . The pre-formed pyridine salt ensures isotopic fidelity during deuterium incorporation at the 2,3,5,6-positions of the aromatic ring. With a molecular weight shift of +4 Da (298.35 vs. 294.33 for the unlabelled form) and melting point of 181-183°C for identity confirmation, the labeled pyridine salt provides a well-characterized internal standard that matches the chromatographic retention and ionization efficiency of the analyte while enabling clear mass spectrometric discrimination .

Dye Intermediate Synthesis via Pyridine-Catalyzed Sulfonylation

In the synthesis of cyanine dyes and azo dye intermediates where 4-acetamidobenzenesulfonic acid serves as a sulfonating agent or structural building block, the pyridine adduct form provides enhanced reactivity through the acetamido group and sulfonic acid moiety in a single, pre-weighed crystalline reagent . The pyridine component additionally functions as a built-in catalyst for acyl transfer reactions, as reported for 4-acetamidobenzenesulfonic acid acting as an amine catalyst in acyl transfer processes . The DMSO and methanol solubility of the pyridine salt enables homogeneous reaction conditions in polar aprotic solvent systems commonly employed in dye synthesis, avoiding the aqueous solubility limitations of the sodium salt.

Application

Selection Property

Validation Focus

Sulfonamide intermediate synthesis

Pyridine-mediated acid acceptor pathway

Condensation yield reproducibility

EP impurity reference standard procurement

EP monograph-specified impurity identity

Pharmacopeial impurity traceability

Deuterated internal standard precursor

Pre-formed pyridine salt for isotopic labeling

Isotopic fidelity and mass shift verification

Dye intermediate synthesis

Built-in amine catalyst for acylation

Solubility in polar aprotic solvents

• [1] Keerthi, D.S. Chlorosulfonation of Acetanilide to Obtain an Intermediate for the Preparation of a Sulfa Drug. Asian Journal of Pharmaceutics (AJP), 11(01) (2017). DOI: 10.22377/ajp.v11i01.1099. View Source
• [2] Patel, N.B. and Agravat, S.N. Synthesis and antimicrobial studies of new pyridine derivatives. Chemistry of Heterocyclic Compounds, 45, 1343–1353 (2009). View Source
• [3] SynZeal. Sulfadimethoxine EP Impurity C (CAS 121-62-0). Supplied with detailed characterization data compliant with regulatory guideline. Traceability against USP or EP. View Source
• [4] NCATS Inxight Drugs. N-ACETYLSULFANILIC ACID: SULFADIMETHOXINE IMPURITY C [EP IMPURITY]. View Source